Cas no 2172230-78-1 (3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid)

• Product Name: 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid
• CAS No: 2172230-78-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6429475
• PubChem ID: 165527326
• Update Time: 2025-06-09

3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid
• 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopentane-1-carboxylic acid
• 2172230-78-1
• EN300-1493936

• Inchi： 1S/C27H30N2O5/c30-24(31)17-11-12-18(15-17)28-25(32)27(13-5-6-14-27)29-26(33)34-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,17-18,23H,5-6,11-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： RTUVPDLVIDGOHT-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid

Introduction to 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid (CAS No. 2172230-78-1)

3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid, identified by its CAS number 2172230-78-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structure, combines multiple functional groups that make it a promising candidate for further exploration in drug discovery and development. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amidocyclopentane backbone suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.

The fluoren-9-ylmethoxycarbonyl group is a key feature of this compound, contributing to its stability and solubility properties. This moiety is often employed in medicinal chemistry due to its ability to enhance the metabolic stability of peptide mimetics and other bioactive molecules. The amino group attached to the fluoren-9-ylmethoxycarbonyl further extends the compound's versatility, allowing for further derivatization and functionalization. These structural elements collectively contribute to the molecule's potential as a pharmacophore in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have indicated that the fluoren-9-ylmethoxycarbonyl group may interact with hydrophobic pockets of proteins, while the amidocyclopentane moiety could engage in hydrogen bonding networks. Such interactions are critical for designing molecules with high affinity and selectivity for specific biological pathways.

In the context of drug discovery, 3-1-((9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid (CAS No. 2172230-78-1) has been explored for its potential in treating various diseases, including neurological disorders and inflammatory conditions. The structural features of this compound suggest that it may interfere with key enzymes or receptors involved in these pathologies. For instance, its ability to mimic natural amino acids could make it useful in developing protease inhibitors or kinase modulators.

One of the most compelling aspects of this molecule is its synthetic accessibility. The presence of well-defined functional groups allows for modular synthesis, enabling chemists to rapidly generate analogs with tailored properties. This flexibility is crucial for optimizing pharmacokinetic profiles and minimizing off-target effects. Researchers have leveraged modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to construct the complex framework of this compound efficiently.

The pharmacological activity of 3-((9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentane-1-carboxylic acid (CAS No. 2172230-78-1) has been investigated through both in vitro and in vivo studies. Preliminary results suggest that it exhibits significant binding affinity to certain therapeutic targets, making it a valuable scaffold for further drug development. Additionally, its chemical stability under various conditions enhances its suitability for formulation into pharmaceutical products.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 3-((9H-fluoren-9-ylmethoxycarbonyl)amino)cyclopentaneamidocyclopentane -1-carboxylic acid (CAS No. 2172230 -78 -1). These technologies enable rapid screening of large chemical libraries and prediction of biological activity, thereby reducing the time and cost associated with traditional drug development pipelines. The structural complexity of this compound makes it an ideal candidate for such high-throughput virtual screening approaches.

Future research directions may focus on exploring derivatives of this molecule that exhibit enhanced potency or reduced toxicity. By modifying specific functional groups or introducing new ones, scientists can fine-tune the pharmacological properties of this compound. Additionally, studies on its mechanism of action will provide deeper insights into how it interacts with biological systems at a molecular level.

The potential applications of 3-((9H-fluoren -9 - ylmethox y carb on y l)a mino)c yclop enta ne amid oc yclo p enta ne - 1 - carbox ylic acid (CAS No . 2172230 -78 -1) extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals or as an intermediate in specialty chemical synthesis. The ability to functionalize multiple sites within its framework allows for diverse applications across different industries.

In conclusion, 3-((9H-fluore n - 9 - ylmeth ox y carb on y l)a mino) c yclo p enta ne amid oc yclo p enta ne - 1 - carbox ylic acid (CAS No . 2172230 -78 -1) represents a significant advancement in medicinal chemistry due to its complex structure and promising biological activity . Its potential as a therapeutic agent , coupled with its synthetic versatility , positions it as a valuable asset in ongoing drug discovery efforts . As research continues , we can expect further insights into how this molecule can be harnessed to address unmet medical needs.